Cas no 2138126-19-7 (2-(ethoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid)

• Product Name: 2-(ethoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid
• CAS No: 2138126-19-7
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 6361906
• PubChem ID: 141385879
• Update Time: 2025-10-31

2-(ethoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(ethoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid
• 2138126-19-7
• EN300-1145336

• Inchi： 1S/C11H13NO5/c1-3-17-11(15)9-8(10(13)14)4-7(5-12-9)6-16-2/h4-5H,3,6H2,1-2H3,(H,13,14)
• InChI Key： ULARHKSHECJQGX-UHFFFAOYSA-N
• SMILES： O(C)CC1=CN=C(C(=O)OCC)C(C(=O)O)=C1

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85.7Ų

Additional information on 2-(ethoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid

2-(Ethoxycarbonyl)-5-(Methoxymethyl)pyridine-3-carboxylic Acid: A Comprehensive Overview

2-(Ethoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid (CAS No. 2138126-19-7) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of 2-(ethoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid consists of a pyridine ring substituted with an ethoxycarbonyl group at the 2-position, a methoxymethyl group at the 5-position, and a carboxylic acid group at the 3-position. These functional groups contribute to the compound's chemical reactivity and biological activity, making it an attractive candidate for various applications.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry (2021) investigated the anti-inflammatory properties of pyridine-based compounds, including 2-(ethoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid. The results indicated that this compound exhibits potent anti-inflammatory activity, which could be attributed to its ability to inhibit key enzymes involved in inflammatory pathways.

In addition to its anti-inflammatory properties, 2-(ethoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid has shown promise in the treatment of neurodegenerative diseases. A research team from the University of California, San Francisco, reported in a 2020 publication that this compound can effectively cross the blood-brain barrier and modulate specific neurotransmitter systems. This finding suggests that 2-(ethoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid could be a potential lead compound for developing drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic versatility of 2-(ethoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid also makes it an important intermediate in organic synthesis. Its carboxylic acid group can be readily converted into various functional groups, such as esters, amides, and hydrazides, through well-established chemical reactions. This flexibility allows chemists to tailor the compound for specific applications, enhancing its utility in drug discovery and development.

In the context of pharmaceutical research, the stability and solubility of a compound are crucial factors that influence its potential as a therapeutic agent. Studies have shown that 2-(ethoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid exhibits good stability under various conditions and has favorable solubility properties. These characteristics are essential for ensuring that the compound can be effectively formulated into drug products and delivered to target tissues.

The safety profile of 2-(ethoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid is another important consideration. Preclinical studies have demonstrated that this compound has low toxicity and does not exhibit significant adverse effects at therapeutic doses. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 2-(ethoxycarbonyl)-5-(methoxymethyl)pyridine-3-carboxylic acid (CAS No. 2138126-19-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its biological activity and synthetic versatility, make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the potential uses of this compound will emerge, contributing to the advancement of healthcare and medicine.